Cas no 2168232-36-6 (2-butyl-5-methylpiperidin-3-amine)

• Product Name: 2-butyl-5-methylpiperidin-3-amine
• CAS No: 2168232-36-6
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5895571
• PubChem ID: 164664124
• Update Time: 2025-07-09

2-butyl-5-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-butyl-5-methylpiperidin-3-amine
• EN300-1476907
• 2168232-36-6

• Inchi： 1S/C10H22N2/c1-3-4-5-10-9(11)6-8(2)7-12-10/h8-10,12H,3-7,11H2,1-2H3
• InChI Key： VJIQTFKTIRVQDW-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C1CCCC)N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on 2-butyl-5-methylpiperidin-3-amine

Compound 2168232-36-6: 2-butyl-5-methylpiperidin-3-amine

The compound with CAS No. 2168232-36-6, commonly known as 2-butyl-5-methylpiperidin-3-amine, is a significant organic molecule in the field of chemistry and material science. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The presence of a butyl group at the 2-position and a methyl group at the 5-position, along with an amine functional group at the 3-position, gives this compound its unique chemical properties and reactivity.

Chemical structure and properties play a pivotal role in determining the behavior of 2-butyl-5-methylpiperidin-3-amine. The piperidine ring is known for its stability and flexibility, making it a versatile scaffold for various chemical modifications. The substitution pattern in this compound—specifically the butyl and methyl groups—contributes to its hydrophobicity and steric hindrance, which are critical factors in its applications. The amine group at the 3-position adds nucleophilic character, enabling participation in various chemical reactions such as alkylation, acylation, and other nucleophilic substitutions.

Applications in drug development have been a focal point for researchers exploring 2-butyl-5-methylpiperidin-3-amine. Piperidine derivatives are often used as building blocks in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, including anti-inflammatory agents and neuroprotective drugs. Its structural flexibility allows for easy modification to tailor pharmacokinetic properties such as solubility and bioavailability.

Synthesis and characterization of 2-butyl-5-methylpiperidin-3-amine have been extensively studied using advanced analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm the molecular structure and purity of this compound. Recent advancements in green chemistry have also led to more sustainable synthesis methods, reducing environmental impact while maintaining high yields.

Material science applications represent another frontier for this compound. Its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry. Researchers have explored its use in catalysis, where it acts as a ligand to enhance catalytic activity in reactions such as alkene epoxidation and cross-coupling reactions. Additionally, its role in polymer synthesis has been investigated, with potential applications in creating novel materials with tailored mechanical properties.

In conclusion, CAS No. 2168232-36-6: 2-butyl-5-methylpiperidin-3-amine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to fields ranging from drug discovery to materials engineering.